Cas no 2228506-64-5 (2-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine)

• Product Name: 2-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine
• CAS No: 2228506-64-5
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 6255538
• PubChem ID: 165851476
• Update Time: 2025-06-13

2-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine
• [2-(4-methyl-1,3-thiazol-5-yl)cyclopropyl]methanamine
• 2228506-64-5
• EN300-1768641

• Inchi： 1S/C8H12N2S/c1-5-8(11-4-10-5)7-2-6(7)3-9/h4,6-7H,2-3,9H2,1H3
• InChI Key： HPTXXTJHLDDKDT-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1CC1CN

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine

Comprehensive Overview of 2-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine (CAS No. 2228506-64-5)

2-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine (CAS No. 2228506-64-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a cyclopropylmethanamine backbone with a 4-methyl-1,3-thiazol-5-yl substituent, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting neurological and metabolic pathways, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel heterocyclic compounds like 2-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine has surged, driven by advancements in synthetic chemistry and high-throughput screening technologies. This compound's thiazole moiety is known for its bioactivity, often contributing to antimicrobial, anti-inflammatory, and enzyme inhibitory properties. Such characteristics make it a hot topic in forums discussing drug design and small molecule therapeutics, where users frequently search for "innovative thiazole derivatives" or "cyclopropylamine applications in medicine."

The synthesis of CAS No. 2228506-64-5 involves multi-step organic reactions, including cyclopropanation and thiazole ring formation, which are widely covered in academic literature. Its structural complexity and chirality also pose interesting challenges for stereoselective synthesis—a subject of keen interest among chemists exploring asymmetric catalysis. Online queries often include terms like "synthetic routes for thiazole-cyclopropyl hybrids" or "optimization of amine-functionalized cyclopropanes," reflecting the compound's relevance in modern organic chemistry.

From a pharmacological perspective, 2-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine is studied for its potential interactions with G-protein-coupled receptors (GPCRs) and neurotransmitter transporters. These targets are critical in treating conditions such as depression, anxiety, and neurodegenerative diseases, which dominate health-related searches. The compound's amine group enhances its ability to cross the blood-brain barrier, a feature frequently highlighted in discussions about CNS drug delivery.

Environmental and regulatory considerations are also part of the conversation around CAS No. 2228506-64-5. While not classified as hazardous, its handling requires standard laboratory safety protocols. Sustainability-focused researchers often inquire about "green synthesis methods for thiazole compounds" or "biodegradability of amine-containing pharmaceuticals," tying this compound to broader trends in eco-friendly chemistry.

In summary, 2-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine represents a compelling case study at the intersection of chemistry, biology, and medicine. Its versatility and applicability to cutting-edge research ensure its continued prominence in scientific discourse, answering the growing demand for next-generation bioactive molecules.